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Compound of Interest

Compound Name: 2-(Dimethylamino)phenyl cyanate

CAS No.: 599185-07-6

Cat. No.: B1502645

Get Quote

Executive Summary & Technical Positioning
2-(Dimethylamino)phenyl cyanate is not a conventional shelf-stable reagent; it is a highly

reactive electrophilic intermediate. While its para-isomer (4-dimethylaminophenyl cyanate) is a

stable, isolable cyanylating agent used in protein modification and peptide synthesis, the ortho-

isomer is defined by its rapid intramolecular cyclization.

This guide validates the experimental results of generating this transient species, comparing its

half-life, reaction pathway, and synthetic utility against standard aryl cyanates.
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Intermolecular

Cyanation

Key Application

In situ synthesis of

benzoxazoles/benzimi

dazolones

Reagent for

cyanylating

nucleophiles (SH/NH)

Standard cyanylating

agent

IR Signature
Transient -OCN band

(~2250 cm⁻¹)

Strong, persistent -

OCN band

Strong, persistent -

OCN band

Mechanistic Validation & Causality
The scientific integrity of working with 2-(dimethylamino)phenyl cyanate relies on

understanding the Proximity Effect. The nucleophilic dimethylamino group is positioned

perfectly to attack the electrophilic cyanate carbon (

), a pathway unavailable to the para-isomer.

The "Self-Destruct" Pathway (Von Braun-Type
Cyclization)
The validation of this compound involves confirming its rearrangement into a heterocyclic

cation and subsequent dealkylation.

Step 1: Generation. Reaction of 2-dimethylaminophenol with Cyanogen Bromide (CNBr) yields

the O-cyanate. Step 2: Cyclization. The lone pair on Nitrogen attacks the Nitrile Carbon. Step 3:

Dealkylation. The resulting benzoxazolium salt undergoes nucleophilic attack (likely by

), leading to demethylation.
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Caption: Kinetic pathway of 2-(dimethylamino)phenyl cyanate rearrangement. The proximity

of the -NMe2 group forces rapid cyclization, preventing isolation.

Experimental Protocols for Cross-Validation
To cross-validate the existence of the cyanate intermediate before it rearranges, experiments

must be conducted at low temperatures using in situ IR or NMR monitoring.

Protocol A: Low-Temperature Generation & Trapping
Objective: To confirm the formation of the O-cyanate species prior to cyclization.

Reagents:

2-Dimethylaminophenol (1.0 eq)

Cyanogen Bromide (1.1 eq)

Triethylamine (Et3N) (1.1 eq)

Solvent:

(for NMR) or

(for IR)

Workflow:

Setup: Cool a solution of 2-dimethylaminophenol in
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to -78°C under Argon.

Addition: Add Cyanogen Bromide (solid or solution) in one portion.

Activation: Add Et3N dropwise over 5 minutes. Critical: Exotherm control is vital to prevent

premature cyclization.

Monitoring (Validation Point):

IR: Look for the appearance of the characteristic -OCN doublet at 2240–2280 cm⁻¹.

NMR: Observe the shift of aromatic protons. The O-acylation causes a downfield shift

compared to the phenol.

Warming: Allow the reaction to warm to 0°C.

Result: The -OCN peak will decay exponentially, correlating with the appearance of the

C=N stretch (1650 cm⁻¹) of the benzoxazole product.

Protocol B: Competitive Cyanation (Reactivity
Benchmarking)
Objective: To prove the ortho-isomer acts as a "suicide substrate" rather than a cyanylating

reagent.

Mix 2-(Dimethylamino)phenyl cyanate (generated in situ at -20°C) with an external

nucleophile (e.g., p-toluidine).

Run a parallel control with Phenyl cyanate and p-toluidine.

Analysis:

Phenyl Cyanate Reaction: Yields N-(p-tolyl)urea (Standard cyanylation).

2-(Dimethylamino)phenyl Cyanate Reaction: Predominantly yields 2-

(methylamino)benzoxazole.

Conclusion: Intramolecular reaction rate (
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) >> Intermolecular reaction rate (

).

Quantitative Data Summary
The following data serves as a reference for validating experimental outcomes.

Parameter Value / Observation Method of Verification

IR Stretch (-OCN)
2240–2280 cm⁻¹

(Weak/Transient)
In situ FTIR at -40°C

Rearrangement Half-life (

)
< 5 min at 0°C 1H-NMR Kinetics

Major Product Yield
> 85% 2-

(Methylamino)benzoxazole
HPLC / NMR integration

By-product Methyl Bromide (MeBr)
Gas Chromatography

(Headspace)
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guide-reactivity-stability-benchmarking-of-2-dimethylamino-phenyl-cyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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